2-(Naphthalen-1-yl)quinoline-4-carboxylic acid

• IUPAC Name: 2-naphthalen-1-ylquinoline-4-carboxylic acid
• InChI: InChI=1S/C20H13NO2/c22-20(23)17-12-19(21-18-11-4-3-9-16(17)18)15-10-5-7-13-6-1-2-8-14(13)15/h1-12H,(H,22,23)
• InChI Key: BALYMJPYABUHGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=NC4=CC=CC=C4C(=C3)C(=O)O
• Molecular Formula: C20H13NO2
• DSSTOX Substance ID: DTXSID20282381
• Molecular Weight: 299.3 g/mol
• Solubility: >44.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 6265-23-2

Description

2-(Naphthalen-1-yl)quinoline-4-carboxylic acid (2-NQC) is a novel, highly potent, and selective small molecule inhibitor of the enzyme c-Jun N-terminal kinase (JNK). It has been studied extensively in a variety of biological systems, including cancer, inflammation, and neurodegenerative diseases. 2-NQC has been shown to be a potent inhibitor of JNK, with an IC50 of 1.2 nM, and has been shown to be highly selective for JNK over other kinases. 2-NQC is a promising new therapeutic agent for the treatment of various diseases and conditions, and further research is needed to fully understand its mechanisms of action and potential clinical applications.

Scientific Research Applications

Synthesis and Molecular Construction

• 2-(Naphthalen-1-yl)quinoline-4-carboxylic acid serves as a key intermediate in the synthesis of angular and linear dinaphthonaphthyridines, showcasing its importance in the construction of complex molecular structures (Prabha & Prasad, 2014).

Fluorescence and Sensing Applications

• This compound is utilized in the design of quinoline and naphthalene-based fluororeceptors for the detection of hydroxy carboxylic acids in less polar solvents, demonstrating its potential in sensing applications (Ghosh et al., 2008).

Photoluminescence and Energy Upconversion

• Modified versions of 2-(naphthalen-1-yl)quinoline-4-carboxylate are used in synthesizing Ir(III) complexes, which display photoluminescence in the red region and are utilized in triplet-triplet annihilation upconversion, indicating its application in energy studies (Elgar et al., 2020).

Synthesis of Novel Heterocyclic Systems

• It contributes to the novel and facile synthesis of heterocyclic systems such as benzofuran-2-ylbenzo[h]quinoline-3-carboxylic acid derivatives, illustrating its role in creating diverse molecular frameworks (Gao et al., 2012).

Chemical Reactivity and Mechanisms

• The compound is involved in the synthesis of benzoquinoline derivatives, providing insights into chemical reactivity and reaction mechanisms in organic chemistry (Kadutskii et al., 2009).

Versatility in Biological Activities

• While not directly using this compound, research on quinolines, in general, highlights their wide range of biological and pharmacological activities, suggesting the potential of derivatives like this compound in diverse applications (Marella et al., 2013).

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. The precautionary statements are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.